Cas no 102437-80-9 (Benzene, 1,3-bis(azidomethyl)-)

• Product Name: Benzene, 1,3-bis(azidomethyl)-
• CAS No: 102437-80-9
• MF: C₈H₈N₆
• MW: 188.189319610596
• CID: 1132874
• PubChem ID: 11159770
• Update Time: 2025-04-20

Benzene, 1,3-bis(azidomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(azidomethyl)-
• 1,3-bis(azidomethyl)benzene
• DTXSID80457210
• 102437-80-9
• SCHEMBL13887515

• Inchi： 1S/C8H8N6/c9-13-11-5-7-2-1-3-8(4-7)6-12-14-10/h1-4H,5-6H2
• InChI Key： QJVCEMKRSNTHQT-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=C(CN=[N+]=[N-])C=1)=[N+]=[N-]

Computed Properties

• Exact Mass: 188.08124
• Monoisotopic Mass: 188.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 97.52
• LogP: 2.21272